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Compound of Interest

Compound Name: Obscuraminol F

Cat. No.: B3036527 Get Quote

Disclaimer: Publicly available data on the biological activity of Obscuraminol F is currently

limited. The compound was identified as part of a structural elucidation study of novel

compounds from the tunicate Pseudodistoma obscurum. While the crude extract from which it

was isolated showed cytotoxic properties, the purified Obscuraminol compounds, including F,

were reported to be only mildly cytotoxic.[1] This document summarizes the available data and

provides generalized protocols and workflows relevant to the preliminary assessment of such a

natural product.

Introduction
Obscuraminol F is a novel unsaturated 2-amino-3-ol compound isolated from the marine

tunicate Pseudodistoma obscurum, collected from Tarifa Island, Spain.[1] It is one of six related

compounds (Obscuraminols A-F) characterized through spectroscopic analysis.[1] The initial

interest in these compounds was spurred by the cytotoxic activity of the chloroform extract of

the organism.[1] However, subsequent testing of the isolated, purified compounds revealed

only mild cytotoxicity.[1] Further in-depth studies on the specific biological mechanisms of

Obscuraminol F have not yet been published.

In Vitro Cytotoxicity Data
No specific quantitative data (e.g., IC₅₀ values) for Obscuraminol F has been published. The

primary study describes its activity qualitatively. For context, the activity of the parent

chloroform extract from which the Obscuraminols were isolated is provided below.

Table 1: Cytotoxicity of the Crude Chloroform Extract of Pseudodistoma obscurum
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Cell Line Cancer Type
Reported Activity
of Crude Extract

Reported Activity
of Purified
Obscuraminol F

P-388 Mouse Lymphoma Cytotoxic Mildly Cytotoxic[1]

A-549
Human Lung

Carcinoma
Cytotoxic Mildly Cytotoxic[1]

| HT-29 | Human Colon Carcinoma | Cytotoxic | Mildly Cytotoxic[1] |

Hypothetical Experimental Workflow
The process of identifying and performing a preliminary evaluation of a novel marine natural

product like Obscuraminol F typically follows a standardized workflow from collection to initial

bioassay. The diagram below illustrates this logical progression.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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